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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE

CAS No.: 69830-92-8

Cat. No.: B1253174

Get Quote

Executive Summary
(S)-4-Dodecanolide (also known as (S)-

-dodecalactone) is a naturally occurring lactone traditionally recognized for its sensory
properties in fruits like peaches and apricots. However, recent pharmacological investigations
have repositioned this compound as a potent bioactive agent with significant therapeutic
potential. This guide analyzes its transition from a GRAS (Generally Recognized As Safe)
flavoring agent to a candidate for immuno-oncology and antimicrobial therapies. Key
mechanisms include the metabolic conversion to 4-hydroxydodecanoic acid for Natural Killer
(NK) cell activation and membrane-disrupting fungicidal activity.

Chemical Profile & Stereochemical Criticality
Identity:

IUPAC Name: (5S)-5-octyloxolan-2-one

Common Name: (S)-
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-Dodecalactone

CAS Number: 69830-92-8 (Specific), 2305-05-7 (Racemic)

Molecular Formula: C

H

O

Molecular Weight: 198.30 g/mol

Stereochemistry: The biological activity of 4-dodecanolide is highly stereospecific. While the

(S)-enantiomer is the predominant naturally occurring form in fruits, therapeutic efficacy—

particularly in immunomodulation—can depend on the absolute configuration.

Property (S)-Enantiomer (R)-Enantiomer

Natural Source
Fruits (Peach, Apricot),

Waltomyces lipofer

Antrodia camphorata

(metabolite precursor), some

fungi

Odor Profile Fruity, Peach-like, Creamy Waxy, less intense

Key Activity Antifungal, Flavorant
NK Cell Activation (via

hydrolysis product)

Therapeutic Sector A: Immuno-Oncology (NK Cell
Activation)
The most promising high-value application of 4-dodecanolide lies in immunotherapy,

specifically the activation of Natural Killer (NK) cells. Research involving Antrodia camphorata,

a medicinal mushroom, identified

-dodecalactone as a bioactive volatile capable of enhancing innate immunity.[1]

Mechanism of Action: The Hydrolytic Trigger
-Dodecalactone itself is a prodrug-like precursor. Upon cellular entry, it undergoes hydrolysis to
form 4-hydroxydodecanoic acid (4-HDA). It is this acyclic metabolite that triggers the immune
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response.

Key Findings:

Cytotoxicity Enhancement: Treatment significantly increases the secretion of Granzyme B

and Fas Ligand (FasL), the primary effectors of NK cell-mediated tumor lysis.

Activation Markers: Induces rapid expression of CD69 (early activation marker) on NK cells.

Stereospecificity: Studies suggest the (R)-form of the hydrolysis product (4-HDA) is the

active moiety for NK activation. Therefore, therapeutic formulations may require (R)-4-

dodecanolide or a racemic mixture to ensure the presence of the active enantiomer, or

engineered synthesis of the (R)-form.

Signaling Pathway Visualization
The following diagram illustrates the intracellular conversion and downstream signaling

triggered by the lactone.
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Caption: Mechanism of NK cell activation by 4-dodecanolide metabolites, leading to tumor cell

apoptosis.

Therapeutic Sector B: Antifungal & Antimicrobial
Activity[5][6]
(S)-4-Dodecanolide exhibits broad-spectrum antifungal activity, making it a viable candidate

for topical therapeutics or preservative systems.

Spectrum of Activity[5][7]
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Fungi:Candida albicans, Aspergillus niger, Penicillium roqueforti, Trichophyton spp.

(dermatophytes).[2]

Bacteria: Moderate activity against Staphylococcus aureus.

Mechanism: Membrane Disruption
Unlike antibiotics that target specific enzymes, medium-chain lactones like (S)-4-dodecanolide
act via membrane perturbation.

Insertion: The hydrophobic octyl side chain inserts into the fungal phospholipid bilayer.

Fluidity Alteration: This insertion disrupts membrane fluidity and integrity.

ROS Generation: Mitochondrial stress leads to the production of Reactive Oxygen Species

(ROS), triggering apoptotic cell death in the fungus.

Comparative Efficacy (MIC Values): | Pathogen | MIC (

g/mL) | Notes | | :--- | :--- | :--- | | Aspergillus niger | 125 - 250 | (R)-form often more potent than
(S) | | Candida albicans | 250 - 500 | Inhibits respiratory system | | Trichophyton
mentagrophytes | 100 - 200 | Potential for athlete's foot treatments |

Safety & Pharmacokinetics (ADME)
A major advantage of (S)-4-dodecanolide in drug development is its established safety profile

as a food additive.

Regulatory Status: FEMA GRAS (No. 2400), FDA approved for food use.

Toxicity:

Acute Oral LD50 (Rat): > 5000 mg/kg.

NOAEL (Repeated Dose): ~750 mg/kg/day.[3]

Genotoxicity: Negative in Ames test.

Metabolism: Rapidly metabolized via
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-oxidation pathways (similar to fatty acids) into innocuous metabolites (CO

and water), minimizing the risk of long-term tissue accumulation.

Manufacturing: Chemoenzymatic Synthesis
To obtain high optical purity (e.g., >99% ee) required for pharmaceutical applications,

enzymatic kinetic resolution is the gold standard.

Protocol: Lipase-Catalyzed Kinetic Resolution
This method separates the racemic mixture into (S)-lactone and (R)-ester.

Reagents:

Substrate: Racemic 4-dodecanolide (or acyclic precursor).

Catalyst: Candida antarctica Lipase B (CAL-B) immobilized (e.g., Novozym 435).

Acyl Donor: Vinyl acetate or Vinyl propionate.

Solvent: Hexane or MTBE (Methyl tert-butyl ether).

Workflow:

Reaction: The lipase selectively acylates the (R)-enantiomer of the open-chain hydroxy acid

(or hydrolyzes the (S)-lactone depending on conditions).

Separation: The unreacted (S)-lactone is separated from the (R)-ester via column

chromatography or distillation.

Purification: Recrystallization or fractional distillation to achieve >98% purity.
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Caption: Chemoenzymatic workflow for isolating high-purity (S)-4-dodecanolide.

Future Directions & Development Risks
Formulation: Due to its lipophilicity (LogP ~3.5), lipid-based delivery systems (liposomes,

nanoemulsions) are recommended to improve bioavailability for systemic immuno-oncology

applications.

Stereochemical Optimization: While (S) is abundant, the (R)-enantiomer's potency in NK

activation warrants a comparative study. A "racemic switch" strategy might be necessary if

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1253174/docs?utm_src=pdf-body-img#therapeutic-potential-of-s-4-dodecanolide-technical-guide
https://www.benchchem.com/product/b1253174/docs?utm_src=pdf-body#therapeutic-potential-of-s-4-dodecanolide-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R) proves significantly superior.

Combination Therapy: Synergistic potential with checkpoint inhibitors (PD-1/PD-L1 blockers)

should be explored, as 4-dodecanolide could turn "cold" tumors "hot" by recruiting NK cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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